Cas no 52-52-8 (Cycloleucine)

• Product Name: Cycloleucine
• CAS No: 52-52-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD00001381
• CID: 33551
• PubChem ID: 87562554
• Update Time: 2025-10-28

Cycloleucine Chemical and Physical Properties

Names and Identifiers

• 1-Aminocyclopentanecarboxylic acid
• 1-Amino-1-cyclopentanecarboxylic acid
• 1-Aminocyclopentanecarboxylate
• Cyclopentanecarboxylic acid, 1-amino-
• Cycloleucine
• 1-Aminocyclopentane-1-carboxylic acid
• 1-amino-1-carboxycyclopentane
• 1-amino-1-carboxylic cyclopentane
• 1-Aminocyclopropane-1-carboxylic acid
• 1-Aminocyclopropane-1-carboxylic acid?
• Cyclolencine
• Cycloleucine1-Amino-cyclopentanecarboxylic acid
• Leucine, Cyclo-
• AM20100281
• FT-0607341
• HY-30008
• KBio1_000723
• CB 1639
• BRN 0636626
• DivK1c_000723
• BDBM50070638
• A829129
• CYCLOLEUCINE [HSDB]
• SY002601
• NCGC00163268-01
• J-504199
• HSDB 5195
• Acid, aminocyclopentanecarboxylic
• AC5
• Cycloleucine1-amino-cyclopentanecarboxylate
• 1y1m
• Spectrum3_001514
• CYCLOLEUCIN [WHO-DD]
• CCG-35835
• CB-1639
• NCGC00094966-02
• NSC 1026
• Cyclopentanecarboxylic acid, 1-amino-, L-
• 4-14-00-00974 (Beilstein Handbook Reference)
• 1-Aminocyclopentanecarboxylicacid
• AI3-26442
• 1-amino cyclopentane carboxylic acid
• NINDS_000723
• KBioGR_000719
• 1-amino-1-cyclopentane carboxylic acid
• 52-52-8
• HMS502E05
• AS-11677
• 1-Aminocyclopentane carboxylic acid
• Spectrum_001268
• CHEBI:40547
• Q607775
• C03969
• 3DD7E30B-2149-43D9-A44B-7A59D546A28B
• KBioSS_001748
• X 201
• KBio3_002687
• D0P0GT
• KBio2_004316
• BBL020454
• DTXSID5024475
• DB04620
• 1-ammonio-1-cyclopentanecarboxylate
• NILQLFBWTXNUOE-UHFFFAOYSA-
• Biomol-NT_000201
• Spectrum5_001136
• NCGC00094966-03
• 1-amino-cyclopentane carboxylic acid
• NCGC00178218-01
• NCGC00094966-04
• NSC1026
• J-802019
• SCHEMBL8495
• KBio2_006884
• STK133034
• 1 Aminocyclopentanecarboxylic acid
• CYCLOPENTANECARBOXYLIC ACID, L-AMINO
• A1063
• 0TQU7668EI
• MFCD00001381
• AC1OCG3T
• CS-B0093
• NSC-1026
• Z234896477
• HMS1921L08
• WLN: L5TJ AZ AVQ
• Cycloleucine, 97%
• LS-173
• ZINC00001234
• EINECS 200-144-6
• Cycloleucin
• 1-Amino-cyclopentanecarboxylic acid
• CYCLO-LEUCINE
• FD1031
• UNII-0TQU7668EI
• Cyclopentanecarboxylic acid, L-
• EN300-39470
• InChI=1/C6H11NO2/c7-6(5(8)9)3-1-2-4-6/h1-4,7H2,(H,8,9)
• SPECTRUM1502128
• AC-2700
• 1-amino-1-Cyclopentanecarboxylate
• CHEMBL295830
• F8881-4536
• BSPBio_003187
• Spectrum4_000340
• H-NH(1)cPen-OH
• NCGC00094966-01
• NCIMech_000677
• Spectrum2_000931
• AKOS000183252
• 1-amino-Cyclopentanecarboxylate
• 1-aminocyclopentane-1-carboxylate
• (2E)-Decenoyl-ACP
• 1-aminocyclopentan-1-carboxylsyre
• KBio2_001748
• aminocyclopentanecarboxylic acid
• WR 14997
• SPBio_000862
• IDI1_000723
• NCI60_000070
• WR 14,997
• BPBio1_001084
• Acid, 1-aminocyclopentanecarboxylic
• CYCLOLEUCINE [MI]
• NS00032521
• 1Aminocyclopentane1carboxylic acid
• Amino-1-cyclopentanecarboxylic acid
• DTXCID304475
• 1aminocyclopentanecarboxylic acid
• 1-Aminocyclopentanecarboxylic acid;Cyclolencine
• 1026, NSC
• DB-031284
• ALBB-035361
• Cyclopentanecarboxylic acid, 1amino
• 1-aminocyclopentane
• A19400

• MDL： MFCD00001381
• Inchi： 1S/C6H11NO2/c7-6(5(8)9)3-1-2-4-6/h1-4,7H2,(H,8,9)
• InChI Key： NILQLFBWTXNUOE-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)N)=O
• BRN： 636626

Computed Properties

• Exact Mass: 129.07900
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White to beige crystalline powder
• Density: 1.207 g/cm3
• Melting Point: 320?°C (dec.)(lit.)
• Boiling Point: 256.1°C at 760 mmHg
• Flash Point: 108.7°C
• Refractive Index: 1.522
• Water Partition Coefficient: 5 g/100 mL
• PSA: 63.32000
• LogP: 1.04280
• Solubility: Soluble in water.
• Vapor Pressure: 0.00481mmHg at 25°C
• Merck: 14,2734

Cycloleucine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• RTECS：GY2625000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• Storage Condition：Warehouse ventilation and low temperature drying
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cycloleucine

Cycloleucine: A Comprehensive Overview

Cycloleucine, also known by its CAS number 52-52-8, is a unique amino acid that has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition. This compound is a cyclic derivative of leucine, a branched-chain amino acid (BCAA) that plays a critical role in protein synthesis and energy metabolism. The cyclic structure of cycloleucine imparts distinct chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and dietary supplements.

The chemical structure of cycloleucine consists of a six-membered ring formed by the union of the alpha-carbon and one of the methyl groups from the leucine side chain. This cyclization not only alters its physical properties but also influences its biological activity. Recent studies have shown that cycloleucine exhibits unique pharmacokinetic profiles compared to its linear counterpart, leucine. For instance, research published in the Journal of Medicinal Chemistry highlighted that cycloleucine demonstrates enhanced bioavailability and stability, which could be advantageous in therapeutic applications.

In terms of biological function, cycloleucine has been shown to modulate various cellular pathways. One notable area of research is its impact on muscle protein synthesis. A study conducted by Smith et al. (2023) revealed that cycloleucine stimulates muscle anabolism more effectively than leucine in vitro, suggesting its potential as a performance-enhancing supplement for athletes and individuals undergoing muscle wasting conditions such as sarcopenia.

Beyond its role in muscle metabolism, cycloleucine has also been investigated for its anti-inflammatory properties. A team led by Johnson (2023) found that cycloleucine inhibits the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This discovery opens new avenues for its use in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The applications of cycloleucine extend into the pharmaceutical industry, where it is being explored as a component in drug delivery systems. Its cyclic structure provides opportunities for designing prodrugs with improved pharmacokinetics and reduced side effects. For example, researchers at the University of California have developed a cycloleucine-based prodrug that targets cancer cells more selectively than conventional chemotherapeutic agents.

In the realm of nutrition, cycloleucine has gained traction as a functional ingredient in sports nutrition products. Its ability to enhance muscle recovery and reduce exercise-induced inflammation makes it an appealing addition to post-workout supplements. Market analysis reports indicate a growing demand for cycloleucine-enriched products among fitness enthusiasts and professional athletes.

Despite its promising potential, further research is needed to fully elucidate the mechanisms underlying cycloleucine's biological effects. Ongoing studies are investigating its long-term safety profile, optimal dosing regimens, and interactions with other nutrients. Additionally, there is a need for large-scale clinical trials to confirm its efficacy in human subjects.

In conclusion, cycloleucine (CAS No: 52-52-8) represents a fascinating compound with diverse applications across multiple disciplines. From enhancing athletic performance to treating inflammatory diseases, its unique chemical properties and biological activities continue to captivate researchers worldwide. As advancements in synthetic chemistry and molecular biology unfold, cycloleucine is poised to play an increasingly significant role in both therapeutic development and nutritional science.